Cas no 112231-59-1 (2-Propenoic acid, 12-bromododecyl ester)
112231-59-1 structure
Product Name:2-Propenoic acid, 12-bromododecyl ester
CAS No:112231-59-1
MF:C15H27BrO2
MW:319.27768445015
CID:1200252
PubChem ID:13841397
Update Time:2025-04-20
2-Propenoic acid, 12-bromododecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 12-bromododecyl ester
- 12-bromododecyl prop-2-enoate
- SCHEMBL4850582
- 112231-59-1
- CJTYWURCCZWHMG-UHFFFAOYSA-N
- 12-bromododecyl acrylate
- DTXSID70551014
-
- Inchi: 1S/C15H27BrO2/c1-2-15(17)18-14-12-10-8-6-4-3-5-7-9-11-13-16/h2H,1,3-14H2
- InChI Key: CJTYWURCCZWHMG-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCCCCCOC(C=C)=O
Computed Properties
- Exact Mass: 318.11944g/mol
- Monoisotopic Mass: 318.11944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 12-bromododecyl ester Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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